(1S,2R,5R)-3-[(2-Methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid

• IUPAC Name: (1S,2R,5R)-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid
• InChI: InChI=1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-8-4-5-9(6-8)10(14)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9+,10-/m1/s1
• InChI Key: QCTZMNLKNVRPTI-KXUCPTDWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCC(C2)C1C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]2CC[C@@H](C2)[C@@H]1C(=O)O
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol

Description

(1S,2R,5R)-3-[(2-Methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.1]octane-2-carboxylic acid is a useful research compound. Its molecular formula is C13H21NO4 and its molecular weight is 255.314. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Synthesis and Chiral Auxiliary Applications

Research demonstrates the use of enantiomerically pure bicyclic pyrrolidine derivatives for efficient chiral auxiliary in Michael-type reactions, highlighting the synthesis from related compounds through decarboxylation processes (Martens & Lübben, 1991).

Molecular Structure Characterization

Studies on gold(III) tetrachloride salts of related compounds have detailed intra- and intermolecular interactions, providing insights into molecular geometry and electron distribution, which are crucial for understanding the reactivity and properties of these compounds (Wood, Brettell, & Lalancette, 2007).

Conformationally Constrained Dipeptide Isosteres

Research into dipeptide isosteres based on tartaric acid and α-amino acids has led to the synthesis of conformationally constrained molecules, which are valuable for developing peptidomimetics and understanding peptide structure and function relationships (Guarna et al., 1999).

Solid Phase Synthesis and Functionalization

The synthesis of highly functionalized templates via solid-phase azomethine ylide cycloaddition showcases the potential for producing diverse molecules from rigid templates, which is beneficial for drug discovery and material science applications (Bicknell & Hird, 1996).

Synthesis of Novel Cyclic Amino Acid Esters

Investigations into chiral cyclic amino acid esters reveal methods for synthesizing complex structures without chiral catalysts or separation techniques, contributing to the fields of asymmetric synthesis and chiral chemistry (Moriguchi et al., 2014).